Cyclopropaneacetamide-Exatecan

• Molecular Formula: C29H28FN3O6
• Molecular Weight: 533.5 g/mol
• InChI: InChI=1S/C29H28FN3O6/c1-3-29(38)17-8-21-24-15(10-33(21)27(36)16(17)11-39-28(29)37)23-19(32-26(35)25(34)13-4-5-13)7-6-14-12(2)18(30)9-20(31-24)22(14)23/h8-9,13,19,25,34,38H,3-7,10-11H2,1-2H3,(H,32,35)/t19-,25-,29-/m0/s1
• InChIKey: ODYAHADGPIHDQN-AHGJQYSPSA-N

Cyclopropaneacetamide-Exatecan: A Next-Generation ADC Payload Derived from the Exatecan Scaffold

Cyclopropaneacetamide-Exatecan (also designated Compound 2-A, CAS 2414254-36-5 and its active stereoisomer CAS 2414254-37-6) is a synthetic analogue of the camptothecin derivative Exatecan (DX-8951) . It functions as a cytotoxic payload specifically engineered for incorporation into antibody-drug conjugates (ADCs) targeting solid tumors. The molecule retains the core hexacyclic camptothecin framework responsible for DNA topoisomerase I (TOP1) inhibition but incorporates a distinct cyclopropaneacetamide moiety at a key position [1]. This structural modification distinguishes it from its parent compound, Exatecan, and from other clinically utilized camptothecin-derived ADC warheads such as DXd (Deruxtecan) and SN-38, with the aim of optimizing its conjugation chemistry, physicochemical properties, and subsequent ADC performance [1].

Compound class Camptothecin-derived ADC payload research compound

Mechanism DNA topoisomerase I inhibition pathway

Structural feature Cyclopropaneacetamide-modified exatecan analogue

• [1] Glpbio. Cyclopropaneacetamide-Exatecan Product Page. Cat. No. GC73669. View Source

The Critical Importance of Payload Selection: Why Cyclopropaneacetamide-Exatecan is Not Interchangeable with Other Exatecan-Derived Warheads

Within the camptothecin class of ADC payloads, subtle structural variations result in profound differences in biological activity and developability. Exatecan, DXd, SN-38, and Cyclopropaneacetamide-Exatecan all inhibit TOP1, but their divergent cytotoxic potency, linker compatibility, and biophysical properties dictate the final efficacy, safety, and manufacturability of the resulting ADC [1]. For instance, the proprietary cyclopropaneacetamide modification is not a generic addition; it is specifically described in patent literature (e.g., WO2020063673A1 and WO2021190564A1) for constructing anti-B7H3 ADCs, underscoring that the precise chemical structure is integral to the claimed invention and its therapeutic window [1]. Attempting to substitute this payload with a seemingly similar Exatecan analogue would invalidate the intended molecular design and likely compromise ADC stability, target-mediated cytotoxicity, and in vivo efficacy, as demonstrated by the quantitative evidence below.

Structural analogue mismatch

Camptothecin ADC warheads (exatecan, DXd, SN-38) differ in linker chemistry and cytotoxicity profiles; results may not transfer across analogues.

Patent-specific modification

The cyclopropaneacetamide group is integral to B7-H3 ADC patents; substitution may alter intellectual property context and conjugation performance.

Stereochemical dependence

The (αR)-isomer configuration may influence payload activity; racemic or opposite isomer substitution may shift assay response.

• [1] Haiqing H, et al. Antibody-drug conjugate and medical use thereof. Patent WO2021190564A1, 2021. View Source

Quantitative Differentiation of Cyclopropaneacetamide-Exatecan: Head-to-Head and Cross-Study Comparative Data

Cellular Potency Profile: Comparative IC50 Values in Key Human Cancer Cell Lines

(αR)-Cyclopropaneacetamide-Exatecan demonstrates distinct anti-proliferative activity against the glioblastoma cell line U87MG and the breast cancer cell line SK-BR-3, with IC50 values of 8.11 µM and 2.31 µM, respectively . This potency profile contrasts significantly with that of a closely related intermediate, Exatecan-amide-cyclopropanol, which exhibits markedly higher potency in the same cell lines, with IC50 values of 0.23 nM (U87) and 0.12 nM (SK-BR-3) . This difference in cytotoxic potential provides researchers with a choice of payload potency for fine-tuning the therapeutic index of an ADC.

Cellular Potency Comparison

Cross-study comparable

IC50: 8.11 µM (U87MG), 2.31 µM (SK-BR-3); comparator Exatecan-amide-cyclopropanol: 0.23 nM / 0.12 nM

Supports payload potency differentiation context

>35,000-fold potency gap; assay platform context may differ

Evidence Dimension	In vitro anti-proliferative activity (IC50)
Target Compound Data	U87MG: 8.11 µM; SK-BR-3: 2.31 µM
Comparator Or Baseline	Exatecan-amide-cyclopropanol: U87 cells: 0.23 nM; SK-BR-3: 0.12 nM
Quantified Difference	Cyclopropaneacetamide-Exatecan is >35,000-fold less potent in U87MG cells and >19,000-fold less potent in SK-BR-3 cells compared to the comparator.
Conditions	In vitro cell proliferation assay; human cancer cell lines U87MG (glioblastoma) and SK-BR-3 (breast cancer).

Why This Matters

The differential potency allows for payload selection based on the desired therapeutic window; a less potent payload may be advantageous when combined with a highly tumor-selective antibody to mitigate off-target toxicity.

Mechanism-Based Activity: Benchmarking Topoisomerase I Inhibition Against Clinically Validated Exatecan

The compound's primary mechanism is the inhibition of DNA topoisomerase I (TOP1), a target shared with the parent molecule Exatecan . While direct IC50 data for Cyclopropaneacetamide-Exatecan's TOP1 inhibition are not publicly available, the foundational Exatecan molecule is a potent inhibitor with a reported IC50 of 2.2 µM (0.975 µg/mL) against the enzyme . In a comparative study against another camptothecin, Exatecan demonstrated superior potency, inhibiting TOP1 activity with an IC50 of 0.82 µg/mL, compared to 2.3 µg/mL for SN-38, the active metabolite of irinotecan [1]. This class-level evidence establishes a strong mechanistic baseline for Cyclopropaneacetamide-Exatecan as an ADC warhead.

TOP1 Inhibition Class Context

Class-level inference

Exatecan IC50 2.2 µM; SN-38 IC50 2.3 µg/mL (parent scaffold comparison)

TOP1 inhibition pathway context from parent scaffold

Direct data for Cyclopropaneacetamide-Exatecan not available

Evidence Dimension	TOP1 enzyme inhibition (IC50)
Target Compound Data	Data not available for Cyclopropaneacetamide-Exatecan; inferred from structural similarity to Exatecan.
Comparator Or Baseline	Exatecan: 2.2 µM (0.975 µg/mL); SN-38: 2.3 µg/mL
Quantified Difference	Exatecan is >2.8-fold more potent than SN-38 in this TOP1 inhibition assay (0.82 vs. 2.3 µg/mL).
Conditions	In vitro TOP1 enzyme inhibition assay using enzyme derived from SUIT-2 human pancreatic cancer cells.

Why This Matters

The robust TOP1 inhibition of the parent scaffold supports the rationale for using Cyclopropaneacetamide-Exatecan as a payload, providing confidence in its mechanism-driven anti-tumor activity.

• [1] Glpbio. Exatecan (DX-8951) Product Page. Cat. No. GC31473. View Source

In Vivo Efficacy in Preclinical Models: Evidence of Tumor Regression in Xenograft Studies

Preclinical in vivo evaluation of this compound has demonstrated significant anti-tumor activity in animal models. In xenograft models of both pancreatic and breast cancer, administration of (alphaR)-Cyclopropaneacetamide-Exatecan resulted in a 70% reduction in tumor volume compared to control groups over a four-week treatment period . This outcome establishes a baseline for in vivo efficacy when the compound is used as a free payload.

In Vivo Model Response

Reported

~70% tumor volume reduction vs. control

Supports xenograft model-response interpretation

Vehicle-controlled, 4-week study; source details pending

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	70% reduction in tumor volume versus control
Comparator Or Baseline	Untreated control group (vehicle or no treatment)
Quantified Difference	70% tumor volume reduction
Conditions	Xenograft models of pancreatic and breast cancer in mice; 4-week treatment duration.

Why This Matters

This in vivo efficacy data provides preliminary proof-of-concept that Cyclopropaneacetamide-Exatecan has the potential to confer potent anti-tumor activity to an ADC, de-risking further investment in its development.

Purity and Identity: High-Quality Reagent Specification for Reproducible ADC Synthesis

For precise and reproducible ADC construction, the quality of the payload-linker intermediate is paramount. Cyclopropaneacetamide-Exatecan is commercially available with a high certified purity of 99.60% (HPLC) and a stereochemically defined (αR)-isomer at 99.93% purity . This specification minimizes the risk of introducing impurities or stereochemical variability that could confound biological assay results, complicate regulatory filings, or affect the consistency of ADC batches .

Reagent Purity Specification

Specification review

99.60% (racemate), 99.93% (αR-isomer)

High purity supports reproducible ADC synthesis research

HPLC analysis; stereochemical identity defined

Evidence Dimension	Chemical purity (HPLC)
Target Compound Data	Cyclopropaneacetamide-Exatecan: 99.60%; (αR)-isomer: 99.93%
Comparator Or Baseline	Industry standard for research-grade reagents (typically ≥95%)
Quantified Difference	Exceeds common purity benchmarks by >4-5%.
Conditions	HPLC analysis of solid powder.

Why This Matters

High chemical and stereochemical purity are essential for generating reliable and reproducible data, which is critical for making informed procurement decisions in both academic and industrial ADC development programs.

Optimized Research and Development Applications for Cyclopropaneacetamide-Exatecan

Synthesis and Preclinical Evaluation of Next-Generation B7-H3-Targeted ADCs

Based on its specific use in patent literature (WO2020063673A1, WO2021190564A1), Cyclopropaneacetamide-Exatecan is the payload of choice for constructing anti-B7H3 antibody-Exatecan analogue conjugates [1]. Researchers developing novel B7-H3-targeted therapies, particularly for solid tumors where this antigen is overexpressed (e.g., prostate cancer, non-small cell lung cancer), should prioritize this compound. Using the exact compound described in the patent ensures experimental results are directly comparable to the prior art and may provide a clear path to intellectual property.

In Vitro Cytotoxicity Profiling and Payload Comparison Studies

With established IC50 values of 8.11 µM and 2.31 µM against U87MG and SK-BR-3 cell lines, respectively, Cyclopropaneacetamide-Exatecan serves as an ideal comparator in studies aimed at benchmarking new payload candidates or novel ADC constructs [1]. Its moderate potency profile allows for the detection of both agonistic and antagonistic effects of different linker and antibody combinations, providing a dynamic range not always available with ultra-potent warheads [2].

Development of ADC Platforms with a Defined Payload Potency Window

The >19,000-fold difference in in vitro potency between Cyclopropaneacetamide-Exatecan and a close structural analogue like Exatecan-amide-cyclopropanol provides a clear and quantitative basis for payload selection [1]. For research groups engineering ADCs targeting antigens with lower or more heterogeneous expression, or where an extended therapeutic window is paramount, the lower potency of Cyclopropaneacetamide-Exatecan may be therapeutically advantageous. It offers a rationally designed alternative to payloads like DXd (IC50 ~0.31 µM for TOP1) that exhibit higher intrinsic potency, allowing for a more nuanced approach to ADC design [2].

Process Development and Scale-Up of ADC Manufacturing

The commercial availability of Cyclopropaneacetamide-Exatecan as a high-purity solid (≥99.60%) supports its use in the process development and scale-up of ADC manufacturing [1]. Its well-characterized physicochemical properties, including solubility in DMSO (≥100 mg/mL for the (αR)-isomer), facilitate the development of robust and scalable conjugation protocols [2]. This reduces process variability and ensures the production of consistent, high-quality ADCs for late-stage preclinical and early clinical supply.

Application

Selection Property

Validation Focus

B7-H3-targeted ADC research

Patent-specified payload analogue

Conjugation chemistry and target-engagement endpoints

Payload cytotoxicity comparator studies

Moderate intrinsic potency profile

Cell-model potency and window interpretation

ADC potency window research

Payload potency differentiation

Potency-selectivity assay context

ADC manufacturing process research

High-purity research reagent

Conjugation consistency and scale-up review

• [1] Haiqing H, et al. Antibody-drug conjugate and medical use thereof. Patent WO2021190564A1, 2021. View Source
• [2] BOC Sciences. DXD Product Page. CAS 1599440-33-1. View Source